Methyl 3-(5-chlorothiophene-2-carboxamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: methyl 3-[(5-chlorothiophene-2-carbonyl)amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C17H12ClNO3S2/c1-22-17(21)15-11(19-16(20)12-7-8-14(18)23-12)9-13(24-15)10-5-3-2-4-6-10/h2-9H,1H3,(H,19,20)
• InChI Key: CUNKYACNSIVEBC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C17H12ClNO3S2
• Molecular Weight: 377.9 g/mol

Description

Methyl 3-(5-chlorothiophene-2-carboxamido)-5-phenylthiophene-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MCTP and has a molecular formula of C21H15ClNO2S2.

Scientific Research Applications

Chemical Synthesis and Properties

• Methyl 3-hydroxythiophene-2-carboxylate, closely related to the compound , is used in the synthesis of thiophene derivatives, particularly in the creation of thiophene-2,4-diols and 3,5-dialkoxythiophene-2-carboxylic acids. These compounds are noted for their potential in various chemical transformations, such as decarboxylation and dealkylation, leading to the production of thiotetronic and α-halogenothiotetronic acids (Corral & Lissavetzky, 1984).
• In the domain of materials science, thiophene derivatives have been utilized for their unique properties, such as in water-soluble polythiophene carboxylic acids. Studies on poly(3-thiophene acetic acid) and its copolymers reveal insights into their solution properties, including pH-induced conformational changes, which are significant for applications in polyelectrolytes and smart materials (Kim, Chen, Gong, & Osada, 1999).

Potential in Photovoltaics

• Thiophene-based compounds have shown promise in the field of renewable energy, specifically in the development of polymer solar cells. For instance, a study involving a wide-bandgap polymer incorporating methyl thiophene-3-carboxylate demonstrated a power conversion efficiency of 9.73% in polymer solar cells, highlighting the potential of such materials in enhancing the efficiency and stability of solar energy devices (Park et al., 2017).

Applications in Biomedicine

• Various thiophene derivatives, including those structurally similar to methyl 3-(5-chlorothiophene-2-carboxamido)-5-phenylthiophene-2-carboxylate, have been synthesized and evaluated for their potential as anticancer agents. Studies have shown that certain thiophene and benzothiophene derivatives exhibit significant anti-proliferative activity against different tumor cell lines, indicating their potential use in cancer therapy (Mohareb, Abdallah, Helal, & Shaloof, 2016).